N-(4-chloro-2-fluorophenyl)-N'-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-3-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea
• InChI: InChI=1S/C15H15ClFN3OS/c1-8-2-4-12-13(6-8)22-15(19-12)20-14(21)18-11-5-3-9(16)7-10(11)17/h3,5,7-8H,2,4,6H2,1H3,(H2,18,19,20,21)
• InChI Key: AZNOAPGQUXPQLM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C15H15ClFN3OS
• Molecular Weight: 339.8 g/mol

Description

N-(4-chloro-2-fluorophenyl)-N'-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea is a useful research compound. Its molecular formula is C15H15ClFN3OS and its molecular weight is 339.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.0608391 g/mol and the complexity rating of the compound is 416. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antitumor Activities

• Fluorinated 2-(4-aminophenyl)benzothiazoles, which are structurally related to the compound , have been synthesized and found to be potently cytotoxic in vitro against sensitive human breast cell lines. These compounds exhibit biphasic dose-response relationships characteristic of the benzothiazole series against sensitive cell lines. One of the compounds, 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole, showed broad spectrum antitumor activity and is the focus of pharmaceutical and preclinical development (Hutchinson et al., 2001).

Synthesis and Chemical Properties

• Lithiation of various N′-aryl-N,N-dimethylureas, including N′-(4-chlorophenyl)- and N′-(4-fluorophenyl)-N,N-dimethylureas, takes different courses depending on the substituent in the aryl ring. These reactions lead to the formation of 2-substituted derivatives in very good yields, demonstrating the influence of substituents on the site of lithiation and subsequent chemical reactions (Smith et al., 1999).

Enzyme Inhibition and Anticancer Investigations

• Several urea derivatives, including ones structurally related to the compound , were synthesized and tested for their inhibitory effects on enzymes like urease, β-glucuronidase, and snake venom phosphodiesterase. Additionally, their effects on a prostate cancer cell line were observed, with one of the new compounds showing in vitro anticancer activity (Mustafa et al., 2014).

PI3K Inhibitors and Anticancer Agents

• A series of 1-alkyl-3-(6-(2,3-disubstituted pyridin-5-yl)benzo[d]thiazol-2-yl)urea derivatives were synthesized as PI3K and mTOR dual inhibitors. These compounds showed potent antiproliferative activity against various cell lines, and their acute oral toxicity was significantly reduced, suggesting their potential as anticancer agents with low toxicity (Xie et al., 2015).